Cas no 2229522-67-0 (1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine)

• Product name: 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229522-67-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5570465
• PubChem ID: 165661329

1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229522-67-0
• EN300-1736084
• 1-[(2-methoxynaphthalen-1-yl)methyl]-N-methylcyclopropan-1-amine
• 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C16H19NO/c1-17-16(9-10-16)11-14-13-6-4-3-5-12(13)7-8-15(14)18-2/h3-8,17H,9-11H2,1-2H3
• InChI Key： NCBXCSDSHKODMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CC1(CC1)NC

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine

1-(2-Methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine: A Comprehensive Overview

The compound 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine, with the CAS number 2229522-67-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthyl group, a cyclopropane ring, and an amine functional group. The presence of these structural elements makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and amine derivatizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of pharmacological properties, this compound has shown promising activity in preclinical studies. It exhibits selective binding to certain receptor systems, making it a potential candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate ion channels, which could be beneficial in treating conditions such as epilepsy or chronic pain. Additionally, its cyclopropane ring contributes to its stability and bioavailability, further enhancing its suitability for pharmacological applications.

The structural uniqueness of 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine also lends itself to applications in materials science. Its rigid framework and functional groups make it a candidate for the development of advanced materials, such as high-performance polymers or nanomaterials. Recent research has focused on incorporating this compound into self-healing polymers, where its amine functionality plays a crucial role in cross-linking mechanisms.

From an environmental standpoint, the compound's stability and biodegradation properties are critical considerations. Studies have shown that under specific conditions, it can undergo enzymatic degradation, reducing its persistence in the environment. This aspect is particularly important for ensuring the sustainability of its industrial applications.

In conclusion, 1-(2-methoxynaphthalen-1-yl)methyl-N-methylcyclopropan-1-amine represents a multifaceted molecule with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.